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Get Quote

Abstract
This application note provides a rigorous technical guide for the preparation, storage, and

handling of Liarozole dihydrochloride stock solutions. Liarozole is a potent Retinoic Acid

Metabolism Blocking Agent (RAMBA) that functions primarily by inhibiting CYP26-mediated

catabolism of retinoic acid.[1][2][3] Unlike many hydrophobic inhibitors, the dihydrochloride salt

form offers unique solubility profiles in aqueous media, though organic solvents remain the gold

standard for long-term stability. This protocol details the optimal workflows for generating high-

integrity stock solutions for in vitro assays and in vivo administration.

Introduction & Mechanism of Action
Liarozole (R75251) is an imidazole derivative that acts as a Retinoic Acid Metabolism Blocking

Agent (RAMBA).[4][2][5] Its primary mechanism involves the inhibition of cytochrome P450

enzymes, specifically CYP26 (retinoic acid 4-hydroxylase).[4][1][2][6]

By blocking CYP26, Liarozole prevents the hydroxylation and subsequent clearance of

endogenous all-trans-retinoic acid (atRA). This results in elevated intracellular levels of atRA,

mimicking the effects of retinoid administration without the toxicity associated with exogenous
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dosing. It also exhibits inhibitory activity against CYP19 (aromatase), making it relevant in

oncology and dermatology research.

Physicochemical Profile
Before initiating preparation, verify the specific batch properties.[1][6][7] The dihydrochloride

salt significantly alters solubility compared to the free base.

Property Specification

Compound Name Liarozole dihydrochloride

CAS Number 1883548-96-6

Molecular Formula C₁₇H₁₃ClN₄[4][1][6][7] · 2HCl

Molecular Weight 381.69 g/mol

Appearance White to off-white solid

Solubility (DMSO) 100 mM (approx. 38 mg/mL)

Solubility (Water) 100 mM (approx. 34 mg/mL)

Solubility (Ethanol)
Limited/Low (Not recommended for high conc.

stocks)

Critical Note on Salt Form: The dihydrochloride form is highly water-soluble (up to 100 mM),

which is rare for this class of inhibitors. However, for long-term storage (months), DMSO is the

preferred solvent to prevent hydrolytic degradation or precipitation over time.

Critical Considerations
Hygroscopicity: The dihydrochloride salt can be hygroscopic. Equilibrate the vial to room

temperature before opening to prevent moisture condensation, which alters the effective

mass.

Solvent Purity: Use anhydrous DMSO (
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99.9%) for stock solutions intended for -80°C storage.

Freeze-Thaw Stability: Liarozole is sensitive to repeated freeze-thaw cycles. Single-use

aliquots are mandatory.

Protocol: 100 mM Stock Solution Preparation
(DMSO)
This protocol describes the preparation of a 100 mM stock solution, the standard concentration

for high-throughput screening and serial dilutions.

Materials
Liarozole dihydrochloride powder[4][5][7][8][9]

Anhydrous DMSO (sterile filtered)

Vortex mixer

Amber glass vials (borosilicate) or low-binding polypropylene tubes

Step-by-Step Methodology
Mass Calculation: Calculate the required volume of DMSO based on the mass of Liarozole in

the vial.

Example: For 10 mg of Liarozole 2HCl:

Solvent Addition: Add the calculated volume of anhydrous DMSO directly to the vial.

Dissolution: Vortex moderately for 30–60 seconds. The solution should be clear and

colorless.

Troubleshooting: If particles persist, sonicate in a water bath at room temperature for 2

minutes. Avoid heating above 37°C.

Sterilization (Optional): If using for sensitive cell culture, filter through a 0.22

m PTFE syringe filter. Note that nylon filters may bind small molecules.
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Aliquoting: Dispense into small aliquots (e.g., 10–50

L) to avoid freeze-thaw cycles.

Storage: Store at -80°C (optimal) or -20°C.

Workflow Visualization
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Figure 1: Decision-matrix workflow for the preparation of Liarozole dihydrochloride stock

solution.

In Vivo Formulation Guidelines
For animal studies, DMSO concentration must be minimized. The water solubility of the salt

form allows for flexible formulations.

Recommended Formulation (Solubility ~2 mg/mL):

10% DMSO: Dissolve Liarozole in DMSO first (Stock).

40% PEG300: Add PEG300 slowly to the DMSO solution and mix.

5% Tween-80: Add Tween-80 and mix.

45% Saline: Add sterile saline (0.9% NaCl) last.

Note: Always prepare in vivo formulations fresh immediately prior to dosing.
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Quality Control & Validation
Visual QC: The stock solution must be strictly free of particulate matter. Any turbidity

suggests incomplete dissolution or salt precipitation.

Concentration Verification: For critical GLP studies, verify the concentration using HPLC.

Column: C18 reverse-phase.

Mobile Phase: Acetonitrile/Water gradient with 0.1% Formic Acid.

Detection: UV at 260 nm.

Storage and Stability
Condition Solvent Stability Duration

-80°C DMSO 6 Months

-20°C DMSO 1 Month

-20°C Water < 1 Month (Hydrolysis risk)

Room Temp Solid Powder Desiccated (See CoA)

Warning: Discard solutions that have turned yellow or show precipitation after thawing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.tocris.com/products/liarozole-dihydrochloride_2705
https://www.medchemexpress.com/Targets/Cytochrome%20P450/cyp26/inhibitor.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2730205/
https://www.medchemexpress.com/liarozole-dihydrochloride.html
https://dcchemicals.com/product_show-liarozole-dihydrochloride.html
https://www.rndsystems.com/products/liarozole-dihydrochloride_2705
https://www.rndsystems.com/products/liarozole-dihydrochloride_2705
https://www.selleckchem.com/products/liarozole-dihydrochloride.html
https://www.medchemexpress.com/liarozole.html
https://store.reprocell.com/downloads/1536679701S040021.pdf
https://www.benchchem.com/product/b1191873/docs#application-note-liarozole-dihydrochloride-stock-solution-preparation-1-2
https://www.benchchem.com/product/b1191873/docs#application-note-liarozole-dihydrochloride-stock-solution-preparation-1-2
https://www.benchchem.com/product/b1191873/docs#application-note-liarozole-dihydrochloride-stock-solution-preparation-1-2
https://www.benchchem.com/product/b1191873/docs#application-note-liarozole-dihydrochloride-stock-solution-preparation-1-2
https://www.benchchem.com/product/b1191873?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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